Cas no 2301-52-2 (PHTHALYL-DL-GLUTAMIC ACID)

PHTHALYL-DL-GLUTAMIC ACID structure
PHTHALYL-DL-GLUTAMIC ACID structure
Product Name:PHTHALYL-DL-GLUTAMIC ACID
CAS No:2301-52-2
MF:C13H11NO6
MW:277.229543924332
MDL:MFCD00023059
CID:851251
Update Time:2025-04-19

PHTHALYL-DL-GLUTAMIC ACID Chemical and Physical Properties

Names and Identifiers

    • PHTHALYL-DL-GLUTAMIC ACID
    • 3-dihydro-1,3-dioxo-2h-isoindol-2-yl)-2-((s)-pentanedioicaci
    • dl-glutaricaci
    • n-phthalyl-d,l-glutamicacid
    • n-phthalyl-dl-glutaminsaure
    • n-phthalylglutamicacid
    • nplg
    • 2-PHTHALIMIDINO-GLUTARIC ACID
    • N-PHTHALOYL-DL-GLUTAMIC ACID
    • Phthaloyl-DL-glutamic acid
    • 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanedioic acid
    • MDL: MFCD00023059
    • Inchi: 1S/C13H11NO6/c15-10(16)6-5-9(13(19)20)14-11(17)7-3-1-2-4-8(7)12(14)18/h1-4,9H,5-6H2,(H,15,16)(H,19,20)
    • InChI Key: FEFFSKLJNYRHQN-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(N1C(C(=O)O)CCC(=O)O)=O

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.4

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.3459 (rough estimate)
  • Boiling Point: 420.1°C (rough estimate)
  • Refractive Index: 1.5500 (estimate)
  • Solubility: Not determined

PHTHALYL-DL-GLUTAMIC ACID Security Information

  • RTECS:MA3810000

PHTHALYL-DL-GLUTAMIC ACID Pricemore >>

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